Cas no 887347-10-6 (N-(3-methoxyphenyl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide)

• Product Name: N-(3-methoxyphenyl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide
• CAS No: 887347-10-6
• MF: C₁₈H₁₉N₅O₂S
• MW: 369.440761804581
• CID: 5439098
• Update Time: 2025-10-24

N-(3-methoxyphenyl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-[1-(3-methylphenyl)tetrazol-5-yl]sulfanylpropanamide
• N-(3-methoxyphenyl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide

• Inchi： 1S/C18H19N5O2S/c1-12-6-4-8-15(10-12)23-18(20-21-22-23)26-13(2)17(24)19-14-7-5-9-16(11-14)25-3/h4-11,13H,1-3H3,(H,19,24)
• InChI Key： ZEVUEAJRZTVASB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)C(SC1N(C2=CC=CC(C)=C2)N=NN=1)C

Additional information on N-(3-methoxyphenyl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide

N-(3-Methoxyphenyl)-2-{1-(3-Methylphenyl)-1H-1,2,3,4-Tetrazol-5-ylsulfanyl}propanamide (CAS No. 887347-10-6): A Comprehensive Overview

N-(3-Methoxyphenyl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide (CAS No. 887347-10-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenyl group, a methylphenyl group, and a tetrazol-5-ylsulfanyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The compound's chemical structure can be represented as follows: N-(3-methoxyphenyl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide. The presence of the tetrazol ring is particularly noteworthy, as it is known to enhance the stability and bioavailability of the compound. The methoxyphenyl and methylphenyl groups further modulate its pharmacological properties, making it a promising candidate for various therapeutic applications.

Recent studies have explored the potential of N-(3-methoxyphenyl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide in several areas of medical research. One of the most significant findings is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-(3-methoxyphenyl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses anti-proliferative and pro-apoptotic effects on various cancer cell lines. Specifically, it has been shown to induce apoptosis in breast cancer cells by activating caspase-dependent pathways. These results highlight its potential as a novel anticancer agent and warrant further investigation in clinical settings.

In addition to its therapeutic applications, the compound's unique chemical structure has also been studied for its potential use in drug delivery systems. The presence of the tetrazol-5-ylsulfanyl moiety makes it an attractive candidate for prodrug strategies, where it can be designed to release active metabolites under specific physiological conditions. This approach could enhance the drug's efficacy and reduce side effects associated with conventional treatments.

The synthesis of N-(3-methoxyphenyl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 2-chloro-N-(3-methoxyphenyl)propanamide with 5-thiocyano-1-(3-methylphenyl)-1H-tetrazole in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution at the chlorine atom, followed by cyclization to form the final product.

To further optimize the synthesis process and improve the compound's pharmaceutical properties, researchers have explored various modifications to its chemical structure. For example, substituting different functional groups on the phenyl rings or altering the length of the alkyl chain can significantly impact the compound's solubility, stability, and biological activity. These modifications are crucial for developing more effective formulations for clinical use.

In conclusion, N-(3-methoxyphenyl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide (CAS No. 887347-10-6) is a multifaceted compound with promising applications in anti-inflammatory and anticancer therapies. Its unique chemical structure provides a foundation for further research and development in drug delivery systems and prodrug strategies. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic benefits, this compound remains an exciting area of focus in medicinal chemistry and pharmaceutical science.